Cas no 2171280-02-5 ((2S)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-2-carboxylic acid
• CAS No: 2171280-02-5
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6454737
• PubChem ID: 165531904
• Update Time: 2025-08-05

(2S)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-2-carboxylic acid
• 2171280-02-5
• (2S)-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidine-2-carboxylic acid
• EN300-1574944

• Inchi： 1S/C25H28N2O5/c1-2-16(14-23(28)27-13-7-12-22(27)24(29)30)26-25(31)32-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21-22H,2,7,12-15H2,1H3,(H,26,31)(H,29,30)/t16-,22+/m1/s1
• InChI Key： LWNQTSLHSYYRIE-ZHRRBRCNSA-N
• SMILES： O(C(N[C@H](CC)CC(N1CCC[C@H]1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-2-carboxylic acid

Compound CAS No 2171280-02-5: (2S)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-2-carboxylic acid

The compound (2S)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-2-carboxylic acid, identified by the CAS number 2171280-02-5, is a highly specialized molecule with significant applications in the field of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which includes a pyrrolidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a pentanoyl chain. The stereochemistry at the (2S) and (3R) positions plays a crucial role in its biological activity and functional properties.

Recent studies have highlighted the importance of this compound in peptide synthesis and drug discovery. The Fmoc group, a well-known protecting group in peptide chemistry, is strategically positioned to facilitate controlled deprotection during synthesis. This feature makes the compound an invaluable tool in the construction of bioactive peptides and complex molecules with precise stereochemical control. Researchers have also explored its potential as a precursor for developing novel therapeutics targeting specific biological pathways.

The synthesis of (2S)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-2-carboxylic acid involves a multi-step process that combines advanced stereochemical control techniques with efficient coupling reactions. The use of chiral auxiliaries and enantioselective catalysts has enabled the production of this compound with high optical purity, which is essential for its application in enantioselective catalysis and asymmetric synthesis.

In terms of applications, this compound has shown promise in the development of enzyme inhibitors and modulators. Its unique structure allows for interactions with specific binding sites, making it a valuable lead compound for drug design. Recent research has focused on its ability to inhibit certain proteases and kinases, which are key targets in the treatment of various diseases, including cancer and inflammatory disorders.

The structural versatility of this compound also extends to its use in materials science. By incorporating this molecule into polymer networks, scientists have developed advanced materials with tailored mechanical and chemical properties. These materials exhibit enhanced stability under harsh conditions, making them suitable for applications in biotechnology and environmental remediation.

Furthermore, the compound's compatibility with various analytical techniques has facilitated its characterization using nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided critical insights into its three-dimensional structure, enabling researchers to better understand its interactions with biological systems.

In conclusion, (2S)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-2-carboxylic acid is a versatile and valuable molecule with wide-ranging applications in chemistry, biology, and materials science. Its unique structure, coupled with recent advancements in synthetic methodologies and biological applications, positions it as a key player in future research and development efforts.